5-(3-Fluoropyridin-4-yl)-1,2,4-oxadiazol-3-amine
Overview
Description
The compound “5-(3-Fluoropyridin-4-yl)-1,2,4-oxadiazol-3-amine” is a fluorinated pyridine derivative . Fluorinated pyridines are known for their interesting and unusual physical, chemical, and biological properties, which are largely due to the presence of the strong electron-withdrawing substituent (fluorine) in the aromatic ring .
Synthesis Analysis
The synthesis of fluorinated pyridines, including “5-(3-Fluoropyridin-4-yl)-1,2,4-oxadiazol-3-amine”, involves several methods . These methods include the synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and also fluoropyridines fused with carbo-, heterocycles .Scientific Research Applications
Pharmaceuticals: Anticancer Agents
The fluoropyridinyl group in compounds like 5-(3-Fluoropyridin-4-yl)-1,2,4-oxadiazol-3-amine is often explored for its potential in anticancer therapy. The electron-withdrawing fluorine atom can enhance the biological activity of pharmaceuticals, making them more effective in targeting cancer cells. The compound could serve as a precursor for synthesizing fluorine-18 labeled pyridines, which are used in positron emission tomography (PET) imaging for cancer diagnosis .
Agrochemicals: Pesticides and Herbicides
Fluorinated compounds are known for their enhanced stability and biological activity, which is why they are commonly used in agrochemicals. The introduction of a fluorine atom into lead structures of pesticides and herbicides can improve their physical, biological, and environmental properties, potentially leading to more effective and environmentally friendly agricultural products .
Material Science: Fluorinated Polymers
The unique properties of fluorinated compounds extend to material science, where they can be used to create fluorinated polymers with specific characteristics, such as increased resistance to solvents, acids, and bases. These polymers can be utilized in various applications, including coatings, films, and advanced composite materials .
Radiobiology: Imaging Agents
In radiobiology, 5-(3-Fluoropyridin-4-yl)-1,2,4-oxadiazol-3-amine could be used to develop imaging agents, particularly those substituted with fluorine-18. These agents are crucial for tracing biological pathways and understanding disease mechanisms at the molecular level .
Neuroscience: AMPA Potentiators
The compound has potential applications in neuroscience as a precursor for the synthesis of pyridothiadiazene 1,1-dioxides, which act as AMPA potentiators. These potentiators can modulate synaptic transmission and are of interest for treating neurological disorders such as Alzheimer’s disease .
Environmental Science: Fluorine Chemistry
The study of fluorine chemistry, including compounds like 5-(3-Fluoropyridin-4-yl)-1,2,4-oxadiazol-3-amine , is essential for environmental science. Understanding the behavior of fluorinated compounds can lead to the development of better processes for managing fluorine-containing waste and reducing environmental impact .
properties
IUPAC Name |
5-(3-fluoropyridin-4-yl)-1,2,4-oxadiazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FN4O/c8-5-3-10-2-1-4(5)6-11-7(9)12-13-6/h1-3H,(H2,9,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBJUGODSOSAZJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1C2=NC(=NO2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Fluoropyridin-4-yl)-1,2,4-oxadiazol-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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